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Compound of Interest

Compound Name: Tetrapentylammonium

Cat. No.: B098587

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data associated with
Tetrapentylammonium hydroxide (TPAH), compiled and presented for a technical audience.
The information herein is aggregated from publicly available Safety Data Sheets (SDS) and
toxicological databases to facilitate safe handling, risk assessment, and protocol development
in a research and development setting.

Chemical Identification and Physical Properties

Tetrapentylammonium hydroxide is a quaternary ammonium compound. It is a strong base,
typically supplied as an aqueous solution.[1] Understanding its physical and chemical
properties is the first step in a robust safety assessment.
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Property Value Source
CAS Number 4598-61-2
Molecular Formula C20H4sNO [2][3]
Molecular Weight 315.58 g/mol [2]
Typically a colorless liquid (in
Appearance _ [3]
solution)
Commercially available as a
Form o
~20% solution in water
pH >13 (Strong Base) [1]
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Hazard Identification and GHS Classification

Tetrapentylammonium hydroxide is classified as a hazardous substance. The primary

hazards are associated with its corrosive nature.[2]

Hazard Class

Category Hazard Statement Source

H314: Causes severe

Skin
) o 1B skin burns and eye [2]
Corrosion/Irritation
damage
Serious Eye 1 H318: Causes serious ]
Damage/Irritation eye damage
GHS Pictogram:
e corrosion GHS05
Signal Word:Danger[2]
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The primary risk associated with this chemical is severe, irreversible damage to skin and eyes
upon contact.[2][4] All handling procedures must be designed to prevent any direct contact.

Toxicological Data

While specific quantitative toxicological data (e.g., LD50) for Tetrapentylammonium hydroxide
is not readily available in the searched resources, its classification as "Skin Corrosion 1B" is
derived from standardized tests.[2] The principles of these tests are outlined below. For
structurally related quaternary ammonium hydroxides, such as Tetramethylammonium
hydroxide (TMAH), acute toxicity is high, with dermal exposure potentially leading to systemic
effects, respiratory failure, and even death.[1][5]

Experimental Protocols

The hazard classifications are determined by internationally recognized experimental protocols,
primarily the OECD Guidelines for the Testing of Chemicals. For a substance classified as
corrosive, the following test guidelines are relevant.

4.1 OECD Guideline 404: Acute Dermal Irritation/Corrosion

This test is designed to assess a substance's potential to cause reversible (irritation) or
irreversible (corrosion) skin damage.[6][7]

e Principle: A single dose of the test substance is applied to a small area of skin (approx. 6
cm?) on a single experimental animal, typically an albino rabbit.[7][8]

o Methodology:

o Sequential Application: To minimize animal distress, a tiered or sequential approach is
recommended.[8] A patch containing the substance is applied.

o Exposure Duration: The patch is removed after set intervals (e.g., 3 minutes, 1 hour, 4
hours) to observe for corrosive effects. If corrosion is observed at any point, the test is
immediately terminated.[8]

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 60
minutes, 24, 48, and 72 hours after patch removal.[8]
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o Classification: The severity and reversibility of the skin reactions determine the
classification. Severe, irreversible damage (necrosis) leads to a corrosion classification.[6]

4.2 OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline evaluates the potential for a substance to cause damage when applied to the
eye.[9][10]

e Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
of an experimental animal (albino rabbit), with the untreated eye serving as a control.[10][11]
[12]

o Methodology:

o Weight-of-Evidence: Before in vivo testing, a weight-of-the-evidence analysis is performed.
Substances known to be severely irritating or corrosive to skin are presumed to be
corrosive to the eye, and no further testing is needed.[9][11]

o Single Animal Test: The test is initially performed on a single animal. The use of topical
anesthetics and systemic analgesics is recommended to minimize pain.[9][10]

o Observation: Lesions of the cornea, iris, and conjunctiva are scored at 1, 24, 48, and 72
hours after application.[10]

o Confirmation: If a corrosive effect is not observed, the test may be confirmed in up to two
additional animals. If severe irritation or corrosion is seen in the first or second animal, the
test is terminated.[10][11]

Workflows and Logical Relationships
5.1 Hazard Response and First Aid Workflow

The following diagram illustrates the logical workflow from hazard identification to first aid
response for an exposure incident involving Tetrapentylammonium hydroxide.
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Hazard Identification

Tetrapentylammonium Hydroxide
(Skin Corrosion 18, H314)

Requjred Controls & PPE

PPE:
Engineering: | | Chemical Goggles & Faceshield
Fume Hood Nitrle/Neoprene Gloves

Chemical Resistant Apron/Coat

Exposure & First Aid

Exposure Incident

Eye Contact Inhalation

remove clott
Flush skin with copious water for at least 15 minutes.

Do NOT induce vomiting.
Rinse mouth with water.

Hold eyelics open. If not breathing, give artificial respiration.

INever give anything by mouth to an unconscious person.

Seek Immediate Medical Attention
(For ALL exposure routes)

Click to download full resolution via product page

Caption: Logical flow from hazard identification to first aid for TPAH.

5.2 Spill Response Protocol
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This diagram outlines the necessary steps for responding to a spill of Tetrapentylammonium
hydroxide solution.

Spill Detected

Evacuate immediate area
Ensure proper ventilation

\

Don appropriate PPE
(Gloves, Goggles, Respirator, Coat)

Contain the spill
Use inert absorbent material
(e.g., sand, vermiculite)

Neutralize carefully with a weak acid
(if safe and trained to do so)

Collect absorbed material
Use non-sparking tools

Place in a sealed, labeled container
for hazardous waste disposal

Decontaminate the area
and all equipment used

Spill Response Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a TPAH spill.
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Handling and Storage

o Handling: Always work in a well-ventilated area, preferably within a chemical fume hood.
Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile or neoprene), safety goggles, and a face shield. Avoid generating aerosols or
mists.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[13] Keep
away from incompatible materials such as strong acids and oxidizing agents.[14]

Conclusion

Tetrapentylammonium hydroxide is a corrosive chemical that demands rigorous safety
protocols. Its primary danger lies in its ability to cause severe, irreversible burns to the skin and
eyes. All personnel must be thoroughly trained on its hazards and the appropriate emergency
response procedures. By adhering to the guidelines outlined in this document, researchers can
mitigate the risks and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of
Tetrapentylammonium Hydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098587#tetrapentylammonium-hydroxide-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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